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Compound of Interest

Compound Name:
Methyl 3-iodo-1H-indazole-7-

carboxylate

Cat. No.: B1360855 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a concise technical overview of the molecular weight of Methyl 3-
iodo-1H-indazole-7-carboxylate, a compound of interest in chemical research and

pharmaceutical development.

Quantitative Data Summary
The physicochemical properties of Methyl 3-iodo-1H-indazole-7-carboxylate are summarized

below. The primary focus of this guide is the determination of its molecular weight, derived from

its molecular formula and the atomic weights of its constituent elements.

Parameter Value Reference

Molecular Formula C₉H₇IN₂O₂ [1]

Molecular Weight 302.07 g/mol [2]

CAS Number 944899-05-2 [1][2]

Molecular Weight Calculation
The molecular weight of a compound is the sum of the atomic weights of its constituent atoms.

The molecular formula for Methyl 3-iodo-1H-indazole-7-carboxylate is C₉H₇IN₂O₂[1]. The
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calculation based on the atomic weights of each element is detailed below.

Atomic Weights of Constituent Elements
The standard atomic weights for the elements present in the compound are as follows:

Element Symbol Atomic Weight ( g/mol )

Carbon C 12.011[3][4]

Hydrogen H 1.008[5][6][7]

Iodine I 126.904[8][9]

Nitrogen N 14.007[10][11][12][13][14]

Oxygen O 15.999[15][16][17][18]

Calculation Methodology
The molecular weight is calculated by multiplying the number of atoms of each element by its

atomic weight and summing the results.

Molecular Weight = (9 × Atomic Weight of C) + (7 × Atomic Weight of H) + (1 × Atomic Weight

of I) + (2 × Atomic Weight of N) + (2 × Atomic Weight of O)

Molecular Weight = (9 × 12.011) + (7 × 1.008) + (1 × 126.904) + (2 × 14.007) + (2 × 15.999)

Molecular Weight = 108.099 + 7.056 + 126.904 + 28.014 + 31.998

Molecular Weight = 302.071 g/mol

This calculated value is consistent with the molecular weight provided in chemical supplier

databases[2].

Logical Relationship of Calculation
The following diagram illustrates the logical workflow for determining the molecular weight of

Methyl 3-iodo-1H-indazole-7-carboxylate.
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Molecular Weight Determination Workflow

Molecular Formula
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12.011

Hydrogen (H)
1.008

Iodine (I)
126.904

Nitrogen (N)
14.007

Oxygen (O)
15.999

Calculated Molecular Weight
302.071 g/mol

Click to download full resolution via product page

Molecular Weight Calculation Workflow

This guide provides the fundamental data regarding the molecular weight of Methyl 3-iodo-1H-
indazole-7-carboxylate. For experimental protocols and applications, researchers should

consult relevant scientific literature and safety data sheets.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 5 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1360855?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

